Cas no 1806797-14-7 (Ethyl 2-amino-5-(difluoromethyl)-4-methylpyridine-3-acetate)

• Product Name: Ethyl 2-amino-5-(difluoromethyl)-4-methylpyridine-3-acetate
• CAS No: 1806797-14-7
• MF: C₁₁H₁₄F₂N₂O₂
• MW: 244.237869739532
• CID: 4855516
• Update Time: 2025-10-28

Ethyl 2-amino-5-(difluoromethyl)-4-methylpyridine-3-acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-amino-5-(difluoromethyl)-4-methylpyridine-3-acetate

• Inchi： 1S/C11H14F2N2O2/c1-3-17-9(16)4-7-6(2)8(10(12)13)5-15-11(7)14/h5,10H,3-4H2,1-2H3,(H2,14,15)
• InChI Key： HYLFJRVOUZKISC-UHFFFAOYSA-N
• SMILES： FC(C1=CN=C(C(CC(=O)OCC)=C1C)N)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 264
• XLogP3: 1.6
• Topological Polar Surface Area: 65.2

Additional information on Ethyl 2-amino-5-(difluoromethyl)-4-methylpyridine-3-acetate

Ethyl 2-amino-5-(difluoromethyl)-4-methylpyridine-3-acetate: A Comprehensive Overview

Ethyl 2-amino-5-(difluoromethyl)-4-methylpyridine-3-acetate, with the CAS number 1806797-14-7, is a highly specialized organic compound that has garnered significant attention in the fields of organic synthesis, medicinal chemistry, and materials science. This compound is characterized by its unique structure, which includes a pyridine ring substituted with an amino group at position 2, a difluoromethyl group at position 5, and a methyl group at position 4. The pyridine ring is further functionalized with an ethoxyacetyl group at position 3, making it a versatile molecule with potential applications in various scientific domains.

The synthesis of Ethyl 2-amino-5-(difluoromethyl)-4-methylpyridine-3-acetate involves a series of intricate chemical reactions, including nucleophilic substitutions, Friedel-Crafts acylations, and fluorination processes. Recent advancements in catalytic methodologies have enabled the efficient construction of such complex structures, leveraging the use of transition metal catalysts and microwave-assisted synthesis techniques. These innovations have not only improved the yield but also enhanced the purity of the compound, making it more suitable for high-throughput screening in drug discovery.

One of the most promising applications of this compound lies in its potential as a building block for drug development. The presence of multiple functional groups provides ample opportunities for further chemical modifications, enabling the creation of bioactive molecules with tailored pharmacokinetic profiles. For instance, the amino group can serve as a site for bioconjugation, while the difluoromethyl group introduces electron-withdrawing effects that can modulate the compound's reactivity and solubility.

Recent studies have highlighted the role of Ethyl 2-amino-5-(difluoromethyl)-4-methylpyridine-3-acetate in medicinal chemistry as a precursor to potent kinase inhibitors. By incorporating this compound into larger molecular frameworks, researchers have been able to design molecules that exhibit high selectivity towards specific protein targets. This has opened new avenues for the development of therapies targeting diseases such as cancer and neurodegenerative disorders.

In addition to its role in drug discovery, this compound has also found applications in materials science. The pyridine ring's aromaticity and the electron-withdrawing effects introduced by the difluoromethyl group make it an attractive candidate for use in organic electronics. Researchers have explored its potential as a component in light-emitting diodes (LEDs) and photovoltaic devices, where its electronic properties can contribute to enhanced device performance.

The versatility of Ethyl 2-amino-5-(difluoromethyl)-4-methylpyridine-3-acetate extends to its utility in catalytic processes. Its ability to act as a ligand in transition metal complexes has been exploited in asymmetric catalysis, enabling the enantioselective synthesis of chiral molecules. This has significant implications for the pharmaceutical industry, where chirality plays a critical role in drug efficacy and safety.

From an environmental standpoint, recent research has focused on the biodegradation pathways of this compound. Understanding its fate in natural ecosystems is crucial for assessing its environmental impact and ensuring sustainable practices in its production and use. Studies have shown that under aerobic conditions, the compound undergoes microbial degradation through oxidative cleavage and hydrolysis mechanisms.

In conclusion, Ethyl 2-amino-5-(difluoromethyl)-4-methylpyridine-3-acetate (CAS No: 1806797-14-7) is a multifaceted compound with diverse applications across various scientific disciplines. Its unique structure endows it with remarkable chemical versatility, making it an invaluable tool in organic synthesis, drug discovery, materials science, and catalysis. As research continues to uncover new potentials for this compound, it is poised to play an increasingly important role in advancing scientific innovation and technological progress.